Cas no 84770-69-4 (3-(4-bromophenyl)-1-(3-chloropropanoyl)-2,3-dihydroquinazolin-4(1H)-one)

• Product name: 3-(4-bromophenyl)-1-(3-chloropropanoyl)-2,3-dihydroquinazolin-4(1H)-one
• CAS No: 84770-69-4
• MF: C₁₇H₁₄N₂O₂ClBr
• MW: 393.66226
• CID: 1826447
• PubChem ID: 63925

3-(4-bromophenyl)-1-(3-chloropropanoyl)-2,3-dihydroquinazolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-1-(3-chloropropanoyl)-2,3-dihydroquinazolin-4(1H)-one
• 3-(4-bromophenyl)-1-(3-chloropropanoyl)-2H-quinazolin-4-one
• 4(1H)-Quinazolinone, 3-(4-bromophenyl)-1-(3-chloro-1-oxopropyl)-2,3-dihydro-
• DTXSID90233800
• 1-(beta-Chloropropionyl)-3-(4'-bromophenyl)-1,2,3,4-tetrahydroquinazolin-4-one
• 2,3-Dihydro-3-(p-bromophenyl)-1-(3-chloropropionyl)-4(1H)-quinazolinone
• 4(1H)-Quinazolinone, 2,3-dihydro-3-(p-bromophenyl)-1-(3-chloropropionyl)-
• 84770-69-4

• Inchi： InChI=1S/C17H14BrClN2O2/c18-12-5-7-13(8-6-12)20-11-21(16(22)9-10-19)15-4-2-1-3-14(15)17(20)23/h1-8H,9-11H2
• InChI Key： IKRGBISAUYHMBU-UHFFFAOYSA-N
• SMILES： C1N(C(=O)C2=CC=CC=C2N1C(=O)CCCl)C3=CC=C(C=C3)Br

Computed Properties

• Exact Mass: 391.99272g/mol
• Monoisotopic Mass: 391.99272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.6Ų